molecular formula C8H17I2N B2743866 1-(3-Iodopropyl)piperidine;hydroiodide CAS No. 2253630-77-0

1-(3-Iodopropyl)piperidine;hydroiodide

Cat. No. B2743866
CAS RN: 2253630-77-0
M. Wt: 381.04
InChI Key: VGYPUOKWYXVQNB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular structure of “1-(3-Iodopropyl)piperidine;hydroiodide” consists of a piperidine ring, which is a six-membered ring containing five methylene bridges (–CH2–) and one amine bridge (–NH–) . The “1-(3-Iodopropyl)” part of the molecule indicates that an iodopropyl group is attached to one carbon of the piperidine ring.


Chemical Reactions Analysis

Piperidine and its derivatives are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .


Physical And Chemical Properties Analysis

Piperidine, a key component of “1-(3-Iodopropyl)piperidine;hydroiodide”, is a colorless liquid with an odor described as objectionable, typical of amines . It is miscible with water and many organic solvents, indicating its highly polar nature .

Scientific Research Applications

Enantiopure Quinolizidinones and Indolizidinones Synthesis

Research by Ma and Zhu (2001) in "Organic Letters" demonstrates the use of iodides like 1-(3-Iodopropyl)piperidine;hydroiodide in the synthesis of enantiopure quinolizidinones and indolizidinones. This method, involving potassium carbonate in acetonitrile, is significant for synthesizing complex organic compounds, including (-)-lasubine II, which has potential applications in medicinal chemistry (Ma & Zhu, 2001).

Neuroprotective Agent Development

A study by Chenard et al. (1995) in the "Journal of Medicinal Chemistry" highlights the role of compounds similar to 1-(3-Iodopropyl)piperidine;hydroiodide in the development of neuroprotective agents. These compounds are explored as potent and selective N-methyl-D-aspartate (NMDA) antagonists, showing promise in protecting neurons from glutamate toxicity (Chenard et al., 1995).

Synthesis of Piperidines and Pyrrolidines

Research in "Organometallics" by Uhl et al. (2016) discusses the hydroalumination or hydrogallation of sterically encumbered hydrazones to afford hydrazides. These compounds, including 1-(3-Iodopropyl)piperidine;hydroiodide derivatives, are instrumental in synthesizing piperidines and pyrrolidines with applications in organic chemistry and material science (Uhl et al., 2016).

Piperidine Synthesis in Organic Chemistry

Zhang and Muñiz (2017) in "ACS Catalysis" describe a method for selective piperidine synthesis via intramolecular catalytic Csp3–H amination. This highlights the role of iodine-based compounds, like 1-(3-Iodopropyl)piperidine;hydroiodide, in modifying molecular structures to favor piperidine formation, crucial in organic synthesis and pharmaceutical applications (Zhang & Muñiz, 2017).

Solid State Dye Sensitized Solar Cells

In "Nanoscale," Vaghasiya et al. (2017) discuss the use of piperidinium iodide, closely related to 1-(3-Iodopropyl)piperidine;hydroiodide, in solid electrolytes for Dye Sensitized Solar Cells (ss-DSSCs). This showcases the application of such compounds in renewable energy technology, particularly in improving the efficiency and stability of ss-DSSCs (Vaghasiya et al., 2017).

Future Directions

Piperidine and its derivatives play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Piperidine being a privileged scaffold plays a crucial role in leading drug development and new piperidine derivatives for future drug molecules with high potential are therefore still being searched .

properties

IUPAC Name

1-(3-iodopropyl)piperidine;hydroiodide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H16IN.HI/c9-5-4-8-10-6-2-1-3-7-10;/h1-8H2;1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VGYPUOKWYXVQNB-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(CC1)CCCI.I
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H17I2N
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

381.04 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(3-Iodopropyl)piperidine hydroiodide

CAS RN

2253630-77-0
Record name 1-(3-iodopropyl)piperidine hydroiodide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.